Cas no 85868-72-0 (1-ethyl-3-{4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl}urea)

• Product name: 1-ethyl-3-{4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl}urea
• CAS No: 85868-72-0
• MF: C₂₂H₃₀N₄O₂
• MW: 382.499205112457
• CID: 1846785
• PubChem ID: 3070143

1-ethyl-3-{4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-{4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl}urea
• 1-ethyl-3-[4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl]urea
• 85868-72-0
• Urea, N-ethyl-N'-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)-
• BRN 4581323
• DTXSID80235176
• N-Ethyl-N'-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)urea

• Inchi： InChI=1S/C22H30N4O2/c1-2-23-22(27)24-19-9-11-21(12-10-19)28-18-6-13-25-14-16-26(17-15-25)20-7-4-3-5-8-20/h3-5,7-12H,2,6,13-18H2,1H3,(H2,23,24,27)
• InChI Key： GZZUEBSQSDVIFT-UHFFFAOYSA-N
• SMILES： CCNC(=O)NC1=CC=C(C=C1)OCCCN2CCN(CC2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 382.23687621g/mol
• Monoisotopic Mass: 382.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.8Ų